Cas no 2228979-67-5 (3,3-difluoro-2-(3-fluoro-4-methoxyphenyl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(3-fluoro-4-methoxyphenyl)propan-1-amine
• CAS No: 2228979-67-5
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6423353
• PubChem ID: 165969262
• Update Time: 2025-05-19

3,3-difluoro-2-(3-fluoro-4-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(3-fluoro-4-methoxyphenyl)propan-1-amine
• EN300-2005858
• 2228979-67-5

• Inchi： 1S/C10H12F3NO/c1-15-9-3-2-6(4-8(9)11)7(5-14)10(12)13/h2-4,7,10H,5,14H2,1H3
• InChI Key： QCXMAXZGXLAMNV-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(=C(C=1)F)OC)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-difluoro-2-(3-fluoro-4-methoxyphenyl)propan-1-amine

Professional Introduction to Compound with CAS No. 2228979-67-5 and Product Name: 3,3-difluoro-2-(3-fluoro-4-methoxyphenyl)propan-1-amine

The compound identified by the CAS number 2228979-67-5 and the product name 3,3-difluoro-2-(3-fluoro-4-methoxyphenyl)propan-1-amine represents a significant advancement in the field of chemical pharmaceuticals. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and pharmacological applications. Its unique structural features, characterized by the presence of difluoro and fluoromethoxy substituents, contribute to its distinctive chemical properties and biological activity.

Recent research in the domain of medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents. The structural motif of 3,3-difluoro-2-(3-fluoro-4-methoxyphenyl)propan-1-amine incorporates fluorine atoms at strategic positions, which are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes make it a promising candidate for further investigation in drug discovery.

The difluoro group at the 3-position of the propanamine backbone introduces rigidity and electronic modulation to the molecule, influencing its interactions with biological receptors. This modification is particularly relevant in the design of kinase inhibitors and other enzyme-targeting agents, where precise steric and electronic tuning can lead to enhanced efficacy and selectivity. The presence of a fluoromethoxy group at the 4-position of the phenyl ring further enriches the compound's pharmacophoric space, enabling diverse biological interactions.

Current studies in computational chemistry and molecular modeling have demonstrated that compounds with similar structural scaffolds exhibit potent activity against a range of therapeutic targets. The 3,3-difluoro-2-(3-fluoro-4-methoxyphenyl)propan-1-amine derivative has been shown to interact with proteins involved in inflammatory pathways, making it a potential lead for the development of novel anti-inflammatory agents. Additionally, its fluorinated nature suggests that it may possess improved oral bioavailability and reduced susceptibility to metabolic degradation.

In vitro experiments have begun to unravel the mechanistic aspects of this compound's biological activity. Preliminary data indicate that it may inhibit specific enzymatic pathways by binding to their active sites, thereby modulating downstream signaling cascades. The combination of difluoro and fluoromethoxy substituents appears to optimize this interaction, leading to high-affinity binding and sustained activity. These findings are consistent with recent reports on fluorinated analogs that have shown promise in preclinical studies.

The synthesis of 3,3-difluoro-2-(3-fluoro-4-methoxyphenyl)propan-1-amine presents unique challenges due to the delicate handling required for fluorinated intermediates. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high purity and yield. Modern techniques in fluorination chemistry have enabled chemists to introduce fluorine atoms at specific positions with greater precision, facilitating the production of analogs for further biological evaluation.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its structural features make it an attractive building block for the development of agrochemicals and specialty chemicals. The ability to fine-tune its properties through structural modifications opens up avenues for creating derivatives with tailored functionalities. Such versatility underscores the importance of investing in research that explores new chemical entities like 2228979-67-5.

As our understanding of molecular interactions continues to evolve, compounds like 3,3-difluoro-2-(3-fluoro-4-methoxyphenyl)propan-1-amine will play a crucial role in shaping future therapeutic strategies. The integration of cutting-edge technologies in drug discovery, such as high-throughput screening and artificial intelligence-driven molecular design, will accelerate the identification of new leads and optimize their development pipelines. This compound exemplifies how innovative chemistry can drive progress in medicine and related fields.

In conclusion, the compound identified by CAS number 2228979-67-5 represents a significant contribution to the chemical pharmaceutical landscape. Its unique structural features and promising biological activity position it as a valuable asset for further research and development. As scientists continue to explore its potential applications, we can anticipate that this molecule will play an important role in advancing therapeutic interventions across multiple disciplines.